ATC 0175 hydrochloride
ATC 0175 hydrochloride
ATC0175 is a novel nonpeptidic and orally active melanin-concentrating hormone receptor 1 (MCHR1) antagonist.
Brand Name:
Vulcanchem
CAS No.:
510733-97-8
VCID:
VC0519650
InChI:
InChI=1S/C23H25F2N5O.ClH/c1-30(2)21-17-5-3-4-6-20(17)28-23(29-21)27-16-10-8-15(9-11-16)26-22(31)14-7-12-18(24)19(25)13-14;/h3-7,12-13,15-16H,8-11H2,1-2H3,(H,26,31)(H,27,28,29);1H
SMILES:
CN(C)C1=NC(=NC2=CC=CC=C21)NC3CCC(CC3)NC(=O)C4=CC(=C(C=C4)F)F.Cl
Molecular Formula:
C23H26ClF2N5O
Molecular Weight:
461.9 g/mol
ATC 0175 hydrochloride
CAS No.: 510733-97-8
Cat. No.: VC0519650
Molecular Formula: C23H26ClF2N5O
Molecular Weight: 461.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ATC0175 is a novel nonpeptidic and orally active melanin-concentrating hormone receptor 1 (MCHR1) antagonist. |
|---|---|
| CAS No. | 510733-97-8 |
| Molecular Formula | C23H26ClF2N5O |
| Molecular Weight | 461.9 g/mol |
| IUPAC Name | N-[4-[[4-(dimethylamino)quinazolin-2-yl]amino]cyclohexyl]-3,4-difluorobenzamide;hydrochloride |
| Standard InChI | InChI=1S/C23H25F2N5O.ClH/c1-30(2)21-17-5-3-4-6-20(17)28-23(29-21)27-16-10-8-15(9-11-16)26-22(31)14-7-12-18(24)19(25)13-14;/h3-7,12-13,15-16H,8-11H2,1-2H3,(H,26,31)(H,27,28,29);1H |
| Standard InChI Key | HUUPKFUYSQNNLO-UHFFFAOYSA-N |
| SMILES | CN(C)C1=NC(=NC2=CC=CC=C21)NC3CCC(CC3)NC(=O)C4=CC(=C(C=C4)F)F.Cl |
| Canonical SMILES | CN(C)C1=NC(=NC2=CC=CC=C21)NC3CCC(CC3)NC(=O)C4=CC(=C(C=C4)F)F.Cl |
| Appearance | Solid powder |
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